molecular formula C7H3ClINS B8517024 6-Chloro-2-iodothieno[2,3-b]pyridine

6-Chloro-2-iodothieno[2,3-b]pyridine

Cat. No.: B8517024
M. Wt: 295.53 g/mol
InChI Key: UDWDGLFKVTUHBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-2-iodothieno[2,3-b]pyridine is a useful research compound. Its molecular formula is C7H3ClINS and its molecular weight is 295.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H3ClINS

Molecular Weight

295.53 g/mol

IUPAC Name

6-chloro-2-iodothieno[2,3-b]pyridine

InChI

InChI=1S/C7H3ClINS/c8-5-2-1-4-3-6(9)11-7(4)10-5/h1-3H

InChI Key

UDWDGLFKVTUHBR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC2=C1C=C(S2)I)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask charged with 6-Chlorothieno[2,3-b]pyridine (500 mg, 3.0 mmol) and a stir bar was added NIS (800 mg, 3.5 mmol) and Triflic acid (5 mL). The mixture was monitored by TLC and allowed to stir at RT for 4 hours. The reaction was poured into ice, neutralized with aqueous sodium carbonate, extracted with DCM, dried over sodium sulfate, concentrated and purified by flash chromatography (Hex: EtOAc gradient) to obtain the title product. LC-MS (IE, m/z): 296 [M+1]+.
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
800 mg
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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